3-tert-butyl-5-(2H-tetrazol-5-yl)benzoic acid

• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol
• IUPAC Name: 3-tert-butyl-5-(2H-tetrazol-5-yl)benzoic acid
• InChI: InChI=1S/C12H14N4O2/c1-12(2,3)9-5-7(10-13-15-16-14-10)4-8(6-9)11(17)18/h4-6H,1-3H3,(H,17,18)(H,13,14,15,16)
• InChI Key: HZGJYWWUVQFSLM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)C(=O)O)C2=NNN=N2

Description

3-tert-butyl-5-(2H-tetrazol-5-yl)benzoic acid is a useful research compound. Its molecular formula is C12H14N4O2 and its molecular weight is 246.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 3-tert-butyl-5-(2-(2-cyanoethyl)-2H-tetrazol-5-yl)benzoate (500 mg) in 20 mL of THF cooled to 0° C. was added dropwise a solution of lithium hydroxide monohydrate (76 mg) in 5.0 mL of water. The reaction mixture was stirred at RT for 16 h. THF was removed under reduced pressure to give a yellow oil which was diluted with 10 mL of 1 N HCl. The aqueous phase was extracted with EtOAc (2×25 mL), and the extracts were combined, dried over Na2SO4, and concentrated to afford 3-tert-butyl-5-(2H-tetrazol-5-yl)benzoic acid. MS found: (M+H)+=247.